Cas no 149793-69-1 (3-Fluoro-5-(trifluoromethyl)benzonitrile)

3-Fluoro-5-(trifluoromethyl)benzonitrile Properties

Names and Identifiers

• 3-Fluoro-5-(trifluoromethyl)benzonitrile
• 3-Cyano-5-fluorobenzotrifluoride~alpha,alpha,alpha,5-Tetrafluoro-m-tolunitrile
• 3-Fluoro-5-trifluoromethylbenzonitrile
• 3-Fluoro-5(trifluoromethyl)benzonitrile
• 3-CYANO-5-FLUOROBENZOTRIFLUORIDE
• à,à,à,5-tetrafluoro-m-tolunitrile
• alpha,alpha,alpha,5-Tetrafluoro-m-tolunitrile
• 5-Fluoro-3-(trifluoroMethyl)benzenecarbonitrile
• 3-Fluoro-5-(trifluoromethyl)benzonitrile97%
• 3-Fluoro-5-(trifluoromethyl)benzonitrile 97%
• 3-fluoro-5-trifluoromethyl-benzonitrile
• Benzonitrile, 3-fluoro-5-(trifluoromethyl)-
• AYNUKEDZAYOEGG-UHFFFAOYSA-N
• 3-fluoro-5-(trifluoromethyl) benzonitrile
• 3-fluoro-5-(trifluoromethyl)benzenecarbonitrile
• .alpha.,.alpha.,.alpha.,5-Tetrafluoro-m-tolunitrile
• PubChem2620
• A
• 3-FLUORO-5-(TRIFLUOROMETHYL)BENZONITRILE
• 3-Fluoro-5-trifluoromethyl benzonitrile
• SY014544
• AM20060080
• MFCD00061282
• CS-W007956
• 149793-69-1
• Z1201618585
• EN300-254882
• FT-0615703
• 3-fluoro-5-(trifluoromethyl)-benzonitrile
• SCHEMBL628008
• 3-trifluoromethyl-5-fluorobenzonitrile
• DTXSID30333878
• AC-4085
• F0994
• AKOS005259224
• PS-8420
• J-512514
• 3-fluoro-5-trifluoromethylbenzonitrile
• DB-008306
• DB-348206
• STL553836
• 3-Cyano-5-fluorobenzotrifluoride
• DTXCID40284968
• BBL100270
• 3-Fluoro-5-(trifluoromethyl)benzonitrile .
• 5-Fluoro-3-(trifluoromethyl)benzenecarbonitrile; 3-Fluoro-5-(trifluoromethyl)benzonitrile
• +Expand

• MDL： MFCD00061282
• InChIKey： AYNUKEDZAYOEGG-UHFFFAOYSA-N
• Inchi： 1S/C8H3F4N/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3H
• SMILES： FC(C1=C([H])C(=C([H])C(C#N)=C1[H])F)(F)F
• BRN： 7703957

Computed Properties

• Exact Mass: 189.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 189.020162
• Heavy Atom Count: 13
• Complexity: 226
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.71618
• PSA: 23.79000
• Refractive Index: 1.446
• Boiling Point: 179.9°C at 760 mmHg
• Flash Point: 65.6℃
• Density: 1.350(lit.)

3-Fluoro-5-(trifluoromethyl)benzonitrile Security Information

• Symbol: GHS06
• Safety Term：6.1
• Safety Instruction： S26-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R36/38
• Hazard Level：6.1
• Dangerous goods sign： T Xi Xn
• Hazardous Material transportation number：UN 3276
• Hazard Statement： H227-H301+H311+H331-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Prompt：dangerous
• Storage Condition：Sealed in dry,2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

3-Fluoro-5-(trifluoromethyl)benzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides